Cas no 2137842-07-8 (1-methyl-5-[3-(methylamino)phenyl]-1H-pyrazol-4-amine)

• Product Name: 1-methyl-5-[3-(methylamino)phenyl]-1H-pyrazol-4-amine
• CAS No: 2137842-07-8
• MF: C₁₁H₁₄N₄
• MW: 202.255661487579
• CID: 5807152
• PubChem ID: 165856933
• Update Time: 2025-06-08

1-methyl-5-[3-(methylamino)phenyl]-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-[3-(methylamino)phenyl]-1H-pyrazol-4-amine
• EN300-737520
• 2137842-07-8

• Inchi： 1S/C11H14N4/c1-13-9-5-3-4-8(6-9)11-10(12)7-14-15(11)2/h3-7,13H,12H2,1-2H3
• InChI Key： BQKGNHICENXPKJ-UHFFFAOYSA-N
• SMILES： N1(C)C(=C(C=N1)N)C1C=CC=C(C=1)NC

Computed Properties

• Exact Mass: 202.121846464g/mol
• Monoisotopic Mass: 202.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.9Ų

Additional information on 1-methyl-5-[3-(methylamino)phenyl]-1H-pyrazol-4-amine

Comprehensive Overview of 1-methyl-5-[3-(methylamino)phenyl]-1H-pyrazol-4-amine (CAS No. 2137842-07-8)

1-methyl-5-[3-(methylamino)phenyl]-1H-pyrazol-4-amine, with the CAS number 2137842-07-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the pyrazole family, a class of heterocyclic aromatic organic molecules known for their diverse biological activities. The presence of both methylamino and amine functional groups in its structure makes it a promising candidate for drug discovery and development, particularly in targeting specific enzyme pathways.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine and personalized therapies. Researchers are increasingly exploring compounds like 1-methyl-5-[3-(methylamino)phenyl]-1H-pyrazol-4-amine for their potential to interact with protein kinases, which play a critical role in cell signaling and are often implicated in diseases such as cancer and inflammatory disorders. The compound's unique structure allows for selective binding, making it a valuable tool in medicinal chemistry and drug design.

One of the most frequently searched topics related to this compound is its synthetic route and scalability. Synthetic chemists are keen to optimize the production process to ensure high yield and purity, which are essential for preclinical and clinical studies. Additionally, the compound's solubility, stability, and bioavailability are critical parameters that researchers investigate to assess its suitability for therapeutic applications. These factors are often discussed in forums and scientific publications, reflecting the growing interest in this molecule.

Another area of interest is the compound's potential role in neurodegenerative disease research. With the rise in global awareness of conditions like Alzheimer's and Parkinson's disease, scientists are exploring new compounds that can modulate neurotransmitter systems or reduce oxidative stress. The methylamino moiety in 1-methyl-5-[3-(methylamino)phenyl]-1H-pyrazol-4-amine may contribute to its ability to cross the blood-brain barrier, a property highly sought after in central nervous system (CNS) drug development.

From a commercial perspective, suppliers and manufacturers of research chemicals are increasingly listing this compound in their catalogs, catering to academic institutions, pharmaceutical companies, and contract research organizations (CROs). The compound's CAS number 2137842-07-8 serves as a unique identifier, ensuring accurate procurement and regulatory compliance. Quality control measures, such as HPLC analysis and NMR spectroscopy, are routinely employed to verify the compound's identity and purity, addressing concerns about batch-to-batch consistency.

Environmental and safety considerations are also paramount when working with 1-methyl-5-[3-(methylamino)phenyl]-1H-pyrazol-4-amine. While it is not classified as a hazardous material, proper handling and disposal protocols must be followed to minimize risks to researchers and the environment. This aligns with the broader trend of green chemistry and sustainable practices in the chemical industry, which emphasize reducing waste and using safer solvents.

In summary, 1-methyl-5-[3-(methylamino)phenyl]-1H-pyrazol-4-amine (CAS No. 2137842-07-8) represents a fascinating area of study with wide-ranging applications in drug discovery, neuropharmacology, and chemical biology. Its structural features and functional groups make it a versatile building block for designing new therapeutic agents, while ongoing research continues to uncover its full potential. As the scientific community delves deeper into its properties and mechanisms, this compound is poised to play a pivotal role in addressing some of the most pressing health challenges of our time.